Cas no 2248372-21-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(4-phenylpiperazin-1-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(4-phenylpiperazin-1-yl)butanoate
• CAS No: 2248372-21-4
• MF: C₂₂H₂₁N₃O₅
• MW: 407.419245481491
• CID: 5903957
• PubChem ID: 165727727
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(4-phenylpiperazin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6524127
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(4-phenylpiperazin-1-yl)butanoate
• 2248372-21-4

• Inchi： 1S/C22H21N3O5/c26-19(24-14-12-23(13-15-24)16-6-2-1-3-7-16)10-11-20(27)30-25-21(28)17-8-4-5-9-18(17)22(25)29/h1-9H,10-15H2
• InChI Key： PASCMVDYWJTVPC-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 407.14812078g/mol
• Monoisotopic Mass: 407.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(4-phenylpiperazin-1-yl)butanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-Oxo-4-(4-phenylpiperazin-1-yl)butanoate (CAS No. 2248372-21-4): A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-Oxo-4-(4-phenylpiperazin-1-yl)butanoate (CAS No. 2248372-21-) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of isoindole derivatives and incorporates a piperazine moiety, which is known for its versatility in drug design. The molecule's structure is characterized by a dioxo isoindole ring system and a butanoate ester group, which together contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. The isoindole ring system is particularly appealing due to its ability to form hydrogen bonds and its capacity to interact with various biological targets. The integration of a piperazine group further enhances the compound's pharmacokinetic profile, making it a promising candidate for drug discovery.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yliodide involves a multi-step process that includes the formation of the isoindole core and subsequent functionalization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of the isoindole ring system with high enantioselectivity, which is crucial for developing chiral pharmaceuticals.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoinidol derivatives exhibit potent inhibitory effects on several enzymes associated with neurodegenerative diseases. Specifically, the compound has shown promise as a potential inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are key targets in Alzheimer's disease research.

Moreover, the presence of a phenylpiperazine group in the molecule enhances its ability to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug delivery. This feature has led researchers to investigate its potential as a therapeutic agent for treating CNS disorders such as Parkinson's disease and Huntington's disease.

In addition to its enzymatic inhibitory properties, this compound has also been studied for its anti-inflammatory and antioxidant activities. Experimental data suggest that it can scavenge free radicals and reduce inflammation in vitro, making it a potential candidate for anti-inflammatory drug development.

The application of computational chemistry tools has further advanced our understanding of this compound's properties. Molecular docking studies have revealed that 1,3-dioxo-isoinidol derivatives can bind effectively to various protein targets, including G-protein coupled receptors (GPCRs) and ion channels. These findings underscore their potential role in modulating cellular signaling pathways.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic and pharmacodynamic properties of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are focused on optimizing its bioavailability and minimizing potential side effects.

In conclusion, 1,3-dioxo-isoinidol derivatives, including CAS No. 2248372-, represent a promising class of molecules with diverse therapeutic applications. Their unique chemical structure and favorable pharmacological properties make them valuable tools in drug discovery and development.